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Compound of Interest

Compound Name: Gramicidin B

CAS No.: 9062-60-6

Cat. No.: B15560984

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol and application notes for the gramicidin B
perforated patch clamp technique, a powerful electrophysiological method for studying ion

channels and cellular signaling while preserving the native intracellular environment.

Introduction
The perforated patch clamp technique is a variation of the whole-cell patch clamp method that

allows for electrical access to the cell's interior without disrupting the cytoplasm.[1][2] This is

achieved by including a pore-forming agent, such as the antibiotic gramicidin, in the pipette

solution.[1][3] Gramicidin forms small pores in the cell membrane under the patch pipette,

allowing for the passage of monovalent ions but preventing the dialysis of larger molecules like

second messengers and proteins from the cell.[1][3][4]

Gramicidin B, a component of the gramicidin D complex, is particularly advantageous for

studying chloride channels, as the pores it forms are impermeable to anions.[4][5] This ensures
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that the intracellular chloride concentration remains unaltered during recordings, which is

crucial for investigating GABAergic and glycinergic neurotransmission.[4][5]

Principle of Gramicidin B Perforation
Gramicidin B is a linear pentadecapeptide antibiotic.[6] Within the lipid bilayer of the cell

membrane, gramicidin monomers from the pipette solution insert and dimerize to form a

transmembrane channel or pore. This pore has a diameter that is permeable to monovalent

cations (e.g., Na+, K+) but excludes anions (e.g., Cl-) and larger molecules.[4][5] This selective

permeability provides electrical access to the cell while maintaining the integrity of the

intracellular milieu, including endogenous levels of divalent cations like Ca2+ and signaling

molecules such as cAMP.[1]

Advantages and Disadvantages
Advantages Disadvantages

Preserves intracellular signaling cascades by

preventing washout of second messengers.[1]

[3]

Perforation process is slow, typically taking 15-

20 minutes or longer.[5][7]

Maintains the native intracellular Cl-

concentration, crucial for studying inhibitory

neurotransmission.[4][5]

Higher series resistance compared to

conventional whole-cell, which can affect the

quality of voltage-clamp recordings.

Allows for long, stable recordings, often

exceeding 60 minutes.[4]

The stability of the gigaseal is critical and can be

more challenging to achieve.[5]

Minimizes current rundown that can occur with

conventional whole-cell dialysis.[7]

Potential for spontaneous rupture of the

membrane patch, converting to whole-cell

configuration.[5]

Experimental Protocols
Preparation of Gramicidin B Stock Solution
A high-concentration stock solution of gramicidin B is prepared in a non-aqueous solvent and

then diluted to the final working concentration in the intracellular solution immediately before

use.
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Parameter Value Notes

Stock Solution Concentration 50 mg/mL [7]

Solvent Dimethyl sulfoxide (DMSO) [7]

Storage 4°C for up to 1 week [7]

Protocol:

Weigh out the desired amount of gramicidin B powder.

Dissolve the powder in high-quality DMSO to achieve a final concentration of 50 mg/mL.[7]

Vortex thoroughly to ensure complete dissolution.

Store the stock solution in small aliquots at 4°C for up to one week.[7]

Preparation of Intracellular (Pipette) Solution
The final working concentration of gramicidin B in the intracellular solution typically ranges

from 10 to 50 µg/mL.

Parameter Value

Final Gramicidin B Concentration 10 - 50 µg/mL

Pipette Resistance 3 - 6 MΩ

Protocol:

Prepare the desired intracellular solution and filter it through a 0.22 µm syringe filter.

Immediately before starting the experiment, dilute the gramicidin B stock solution into the

filtered intracellular solution to the desired final concentration (e.g., for a 50 µg/mL final

concentration, add 1 µL of the 50 mg/mL stock solution to 1 mL of intracellular solution).[7]

Vortex the solution vigorously to ensure proper mixing. It is crucial that the gramicidin is well-

dispersed.
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Pipette Filling and Gigaseal Formation
To prevent gramicidin from interfering with seal formation, a two-step filling process is

recommended.

Protocol:

Front-fill the pipette tip: Dip the very tip of the patch pipette into gramicidin-free intracellular

solution for a few seconds. This creates a small drug-free zone at the tip that facilitates

gigaseal formation.[5]

Back-fill the pipette: Carefully back-fill the rest of the pipette with the gramicidin-containing

intracellular solution.[5]

Approach the cell and form a high-resistance (GΩ) seal as you would for conventional patch

clamping.[5] Aim for a rapid seal formation to minimize the diffusion of gramicidin to the tip.[7]

Perforation and Recording
The time required for perforation depends on the cell type and gramicidin concentration.

Parameter Value

Perforation Time 15 - 20 minutes

Monitoring Parameter Series Resistance (Access Resistance)

Protocol:

After achieving a stable gigaseal, monitor the series resistance.

Perforation is indicated by a gradual decrease in the series resistance over time as

gramicidin pores incorporate into the membrane patch.

Begin the experiment once the series resistance has stabilized at a sufficiently low level for

your recording purposes. This typically takes 15-20 minutes.[7]
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Throughout the recording, it is important to monitor the series resistance to ensure the

stability of the perforated patch and to detect any spontaneous rupture to the whole-cell

configuration.[5]
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Caption: Experimental workflow for the gramicidin B perforated patch clamp technique.
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Mechanism of Gramicidin B Pore Formation
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Caption: Gramicidin B monomers form a transmembrane pore permeable to monovalent

cations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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